Cas no 70450-83-8 (2H-Indol-2-one, 1,3-dihydro-3-(hydroxymethylene)-1-methyl-)

• Product Name: 2H-Indol-2-one, 1,3-dihydro-3-(hydroxymethylene)-1-methyl-
• CAS No: 70450-83-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 547210
• PubChem ID: 2828840
• Update Time: 2025-04-19

2H-Indol-2-one, 1,3-dihydro-3-(hydroxymethylene)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3-(hydroxymethylene)-1-methyl-
• 3-(hydroxymethylidene)-1-methylindol-2-one
• DTXSID50425668
• AKOS006273954
• 70450-83-8

• Inchi： 1S/C10H9NO2/c1-11-9-5-3-2-4-7(9)8(6-12)10(11)13/h2-6,13H,1H3
• InChI Key： BBTZMTWXYDBUAP-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 40.54